ethyl 6-methyl-2-(1-methyl-1H-pyrazole-5-carboxamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate hydrochloride

• IUPAC Name: ethyl 6-methyl-2-[(2-methylpyrazole-3-carbonyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxylate;hydrochloride
• InChI: InChI=1S/C16H20N4O3S.ClH/c1-4-23-16(22)13-10-6-8-19(2)9-12(10)24-15(13)18-14(21)11-5-7-17-20(11)3;/h5,7H,4,6,8-9H2,1-3H3,(H,18,21);1H
• InChI Key: IWBIGEHBIDRVCJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1CCN(C2)C)NC(=O)C3=CC=NN3C.Cl
• Molecular Formula: C16H21ClN4O3S
• Molecular Weight: 384.9 g/mol

Description

Pyrazoles are a class of organic compounds with a five-membered aromatic ring structure containing three carbon atoms and two nitrogen atoms. They have a wide range of applications in medicinal chemistry, drug discovery, agrochemistry, coordination chemistry, and organometallic chemistry. Carboxylates, on the other hand, are organic compounds that contain a carboxyl group (-COOH). The specific compound you mentioned seems to be a complex one with multiple functional groups.

Scientific Research Applications

Synthesis and Reactivity

• The compound has been involved in studies focusing on novel synthetic routes and reactions to produce heterocyclic compounds. For instance, Zhu et al. (2003) demonstrated a phosphine-catalyzed [4 + 2] annulation synthesis method to produce highly functionalized tetrahydropyridines, highlighting the compound's utility in synthesizing ethyl 6-substituted-1-(4-tosyl)-1,2,5,6-tetrahydro-pyridine-3-carboxylates with excellent yields and regioselectivity (Zhu, Lan, & Kwon, 2003).

Biological Activity

• Research has also investigated the biological activity of derivatives of the compound, examining their potential as biocidal agents against a range of microorganisms. Youssef et al. (2011) explored the preparation and reactions of related heterocyclic systems, revealing some derivatives to exhibit excellent biocidal properties against both Gram-positive and Gram-negative bacteria, as well as yeast-like and filamentous fungi (Youssef, Abbady, Ahmed, & Omar, 2011).

Fluorophore Development

• In the field of fluorescent materials, Yan et al. (2018) developed a cascade reaction involving ethyl pyrazole-5-carboxylate that led to the creation of 4-hydroxy pyrazolo[1,5-a]pyridine derivatives, which exhibit strong fluorescence. This study underscores the compound's role in the development of new fluorophores with potential applications in biochemical and materials science research (Yan, Guiyun, Ji, & Yanqing, 2018).

Corrosion Inhibition

• Dohare et al. (2017) investigated pyranpyrazole derivatives, including similar compounds, as novel corrosion inhibitors for mild steel in industrial applications. The study demonstrated the high efficiency of these derivatives in protecting mild steel from corrosion, with applications in industrial pickling processes. This showcases the compound's utility in applied chemistry and materials science (Dohare, Ansari, Quraishi, & Obot, 2017).